
Application Note: A Protocol for Conducting
Mental Health Surveys Among Ukrainian

Refugees

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: u Kraine

Cat. No.: B1237817 Get Quote

Introduction
The ongoing conflict in Ukraine has led to the displacement of millions of individuals, creating a

significant refugee crisis.[1] Refugees are at a heightened risk of experiencing mental health

challenges, including post-traumatic stress disorder (PTSD), depression, and anxiety, due to

their exposure to traumatic events, loss, and the stressors associated with displacement and

resettlement.[2][3][4][5] Accurate assessment of the mental health needs of Ukrainian refugees

is crucial for developing and implementing effective support services and interventions by

researchers, scientists, and drug development professionals.

This document provides a detailed protocol for conducting mental health surveys among

Ukrainian refugees. It outlines ethical considerations, community engagement strategies,

validated screening instruments, a step-by-step data collection and analysis plan, and a

framework for disseminating the findings. The protocol is designed to be culturally sensitive and

trauma-informed, prioritizing the well-being and safety of the participants.

Ethical Considerations
Research involving refugees, a vulnerable population, necessitates a stringent ethical

framework.[6] Key ethical principles to adhere to include:
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Voluntary and Informed Consent: Participants must be fully informed about the study's

purpose, procedures, potential risks, and benefits in their native language.[7][8] Consent

must be given voluntarily and without any coercion, and participants must be aware of their

right to withdraw at any time without penalty.[7][8]

Confidentiality and Anonymity: All personally identifiable information must be kept

confidential.[7][8] Data should be anonymized as early as possible in the research process to

protect the identity of individuals.[8]

Do No Harm (Non-maleficence): Researchers must take all possible measures to prevent re-

traumatization.[9] This includes providing a safe and comfortable environment for the survey,

having a clear protocol for responding to participants who exhibit distress, and ensuring that

questions are phrased sensitively.

Beneficence: The research should aim to produce a tangible benefit for the refugee

community.[6] This can be achieved by sharing the findings with organizations that provide

services to refugees to inform their programs.

Justice: The selection of participants should be equitable, and the benefits and burdens of

the research should be distributed fairly.[6]

Experimental Protocols
This section details the step-by-step methodology for conducting a mental health survey with

Ukrainian refugees.

Phase 1: Preparatory and Ethical Framework
Community Engagement: Establish partnerships with Ukrainian community leaders, cultural

centers, and refugee support organizations.[7][8][10][11] This is crucial for building trust and

ensuring the research is culturally appropriate and relevant.

Form a Community Advisory Board (CAB): The CAB should consist of members of the

Ukrainian refugee community, community leaders, and representatives from partner

organizations.[11] The CAB will provide input on all stages of the research, from survey

design to the dissemination of results.
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Obtain Ethical Approval: Submit the research protocol to an Institutional Review Board (IRB)

or a relevant research ethics committee for approval.

Selection and Cultural Adaptation of Screening Tools: Select validated mental health

screening tools that have been translated into Ukrainian and/or Russian.[12][13] The CAB

should review the translated instruments to ensure cultural and linguistic appropriateness.

Phase 2: Participant Recruitment and Consent
Recruitment: Utilize a community-based recruitment strategy. Work with community partners

to disseminate information about the study through trusted channels. Avoid direct recruitment

in settings where potential participants may feel pressured to participate (e.g., at a clinic

where they receive essential services).

Informed Consent Process:

Provide potential participants with an information sheet and consent form in their preferred

language (Ukrainian or Russian).

Have a trained, bilingual researcher or interpreter go through the consent form with the

participant, explaining all aspects of the study and answering any questions.

Emphasize the voluntary nature of participation and the right to withdraw.

Obtain written informed consent. If a participant is unable to write, verbal consent can be

obtained and documented with a witness present.

Phase 3: Data Collection
Survey Administration:

Conduct surveys in a private, safe, and comfortable location.

Surveys should be administered by trained, bilingual data collectors who are

knowledgeable about trauma-informed care.

Offer participants the choice of completing the survey themselves or having it administered

as an interview.
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Immediate Support Protocol:

Have a list of local mental health resources available in Ukrainian and Russian to provide

to participants.

If a participant shows signs of severe distress or expresses suicidal ideation, the data

collector must immediately follow a pre-defined protocol to connect the individual with

appropriate mental health support.

Phase 4: Data Management and Analysis
Data Security: Store all data securely. Anonymize data by replacing names with unique

identification numbers.

Statistical Analysis Plan:

Descriptive Statistics: Calculate frequencies, means, and standard deviations to describe

the demographic characteristics of the sample and the prevalence of mental health

symptoms.

Inferential Statistics: Use chi-square tests to compare prevalence rates across different

demographic groups (e.g., gender, age). Use t-tests or ANOVA to compare mean scores

on the mental health scales across groups.

Phase 5: Dissemination and Follow-up
Community Dissemination: Share a summary of the research findings with the participating

community in an accessible format (e.g., a short report in Ukrainian).

Academic Dissemination: Publish the findings in peer-reviewed journals and present them at

scientific conferences.

Provide Resources: Ensure all participants have access to the list of mental health resources

provided during the data collection phase.

Data Presentation
Validated Mental Health Screening Tools
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The following table summarizes validated screening tools that are available in Ukrainian and/or

Russian and are recommended for use in mental health surveys with Ukrainian refugees.

Tool Name Condition(s) Screened Language Availability

Patient Health Questionnaire-9

(PHQ-9)
Depression Ukrainian, Russian[12]

Generalized Anxiety Disorder-7

(GAD-7)
Anxiety Ukrainian, Russian[12][14]

PTSD Checklist for DSM-5

(PCL-5)

Post-Traumatic Stress

Disorder
Ukrainian, Russian[13][15]

Refugee Health Screener-15

(RHS-15)

General Emotional Distress

(Anxiety, Depression, PTSD)
Russian[16]

WHO-5 Well-Being Index General Well-being Ukrainian[17]

Mental Health Inventory-5

(MHI-5)
General Mental Health Ukrainian[17]

Kessler-6 (K6) Psychological

Distress Scale
Psychological Distress Ukrainian[17]

Prevalence of Mental Health Conditions in Ukrainian
Refugees
The following table summarizes findings from various studies on the prevalence of mental

health conditions among Ukrainian refugees.
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Study
Sample
Size

Instrument(
s) Used

Prevalence
of
Depression

Prevalence
of Anxiety

Prevalence
of PTSD

Shevlin et al.

(2018)

Internally

Displaced

Persons in

Ukraine

ICD-11

criteria
22% 18% 21%

Mesa-Vieira

et al. (2022) -

Meta-analysis

Multiple

studies of

refugees

Various ~25% - ~31%[3]

Blackmore et

al. (2022) -

Meta-analysis

11,053

refugees and

asylum

seekers

Clinical

diagnosis
32% - 31%[2]

Henkelmann

et al. (2020) -

Meta-analysis

Refugees in

high-income

countries

Self-reported

and

diagnosed

30-40% 13-42% 29-37%[4]

Nationwide

Ukrainian

Survey

(2023)

714 refugees

PSS-10,

GAD-7, PCL-

5

-

52%

(moderate to

severe)

47.2% (high

levels)[18]

Visualization
Experimental Workflow
The following diagram illustrates the workflow for the proposed protocol for conducting mental

health surveys among Ukrainian refugees.
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Caption: Workflow for the mental health survey protocol.
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Conclusion
This application note provides a comprehensive and ethically sound protocol for conducting

mental health surveys among Ukrainian refugees. By following these guidelines, researchers

can collect valuable data to inform the development of culturally appropriate and effective

mental health support services for this vulnerable population, while prioritizing the safety and

well-being of the participants. The use of validated and culturally adapted screening tools,

coupled with a strong community engagement framework, is essential for the success and

ethical integrity of such research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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